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Compound of Interest

Compound Name: Gly-Gly-Gly-PEG2-azide

Cat. No.: B15137965

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key characteristics, applications, and
experimental considerations for the bioconjugation linker, Gly-Gly-Gly-PEG2-azide.

Core Molecular Attributes

Gly-Gly-Gly-PEG2-azide is a hydrophilic, heterobifunctional linker molecule widely employed
in bioconjugation and drug delivery research. Its structure is meticulously designed to connect
biomolecules, such as antibodies or peptides, to other molecules of interest, including
therapeutic agents or imaging probes. The key components of its structure are:

» Tri-glycine (Gly-Gly-Gly) Peptide: This peptide sequence imparts flexibility and enhances
water solubility to the linker and the resulting conjugate. It can also serve as a cleavage site
for specific proteases in certain applications.

o Polyethylene Glycol (PEG) Spacer (PEG2): The short, two-unit PEG spacer further increases
hydrophilicity, which can help to reduce aggregation and immunogenicity of the final
conjugate. It also provides spatial separation between the conjugated molecules, minimizing
steric hindrance.

e Azide Group (-N3): This terminal functional group is a key component for "click chemistry," a
set of bioorthogonal reactions. The azide group readily and specifically reacts with alkyne-
functionalized molecules, enabling efficient and stable conjugation under mild conditions.
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The molecular structure and its components directly contribute to its overall molecular weight

and properties, which are crucial for stoichiometric calculations in experimental protocols.
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Caption: Logical relationship of Gly-Gly-Gly-PEG2-azide's components to its overall

properties.

Quantitative Data Summary

The following table summarizes the key quantitative data for Gly-Gly-Gly-PEG2-azide.
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Property Value Reference(s)
Molecular Weight 345.36 g/mol [1112]
Molecular Formula C12H23N705 [1][2]

CAS Number 2222277-20-3 [11[2]

Purity > 96% [3]
Appearance Solid [2]

Storage Conditions 2-8°C (short-term); -20°C [2]

(long-term)

Experimental Protocols

While a detailed, step-by-step synthesis protocol for Gly-Gly-Gly-PEG2-azide is not readily
available in the public domain, a general and widely accepted method for analogous molecules
involves a multi-step process. The synthesis of the similar Gly-Gly-Gly-PEG4-azide is
described as employing solid-phase peptide synthesis (SPPS) followed by PEGylation and
azide functionalization[4]. A plausible workflow for the synthesis of Gly-Gly-Gly-PEG2-azide
would be as follows:
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Start with solid support resin

Solid-Phase Peptide Synthesis (SPPS)
- Couple Fmoc-Gly-OH sequentially (3x)
- Deprotect Fmoc group after each coupling

PEGylation
- Couple Boc-amino-PEG2-acid to the N-terminus of the peptide

Cleavage from Resin
- Treat with trifluoroacetic acid (TFA) to cleave the peptide-PEG from the solid support

Azidation
- Convert the terminal amine to an azide group using a suitable diazotizing agent (e.g., triflyl azide)

Purification
- Purify the final product using reverse-phase HPLC

Characterization
- Confirm identity and purity by LC-MS and NMR

Gly-Gly-Gly-PEG2-azide

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of a peptide-PEG-azide linker.

This protocol outlines a general procedure for conjugating Gly-Gly-Gly-PEG2-azide to an
alkyne-containing molecule (e.g., a protein, peptide, or small molecule).
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Materials:

e Gly-Gly-Gly-PEG2-azide

» Alkyne-functionalized molecule of interest

o Copper(ll) sulfate (CuSO4)

e Sodium ascorbate

o Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand
o Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

 Purification system (e.g., size-exclusion chromatography, dialysis, or HPLC)
Procedure:

e Preparation of Stock Solutions:

o Prepare a stock solution of Gly-Gly-Gly-PEG2-azide in a suitable solvent (e.g., DMSO or
water).

o Prepare a stock solution of the alkyne-functionalized molecule in the reaction buffer.
o Prepare stock solutions of CuSO4, sodium ascorbate, and THPTA in water.
» Reaction Setup:

o In a microcentrifuge tube, combine the alkyne-functionalized molecule and Gly-Gly-Gly-
PEG2-azide (typically in a 1:5 to 1:10 molar ratio of alkyne to azide).

o Add the THPTA ligand to the reaction mixture.

o Add CuSO4 to the mixture. The final concentration of copper is typically in the range of 50-
250 uM.

o Initiate the reaction by adding a freshly prepared solution of sodium ascorbate. The final
concentration of sodium ascorbate is typically 5-10 times that of the copper.
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¢ Incubation:

o Incubate the reaction mixture at room temperature for 1-4 hours. The reaction progress
can be monitored by analytical techniques such as LC-MS or SDS-PAGE.

e Purification:

o Once the reaction is complete, remove the excess reagents and byproducts. This can be
achieved by size-exclusion chromatography, dialysis against a suitable buffer, or reverse-
phase HPLC, depending on the nature of the conjugate.

e Characterization:

o Characterize the purified conjugate to confirm successful conjugation and assess its purity.
Techniques such as mass spectrometry (to confirm the mass of the conjugate) and HPLC
are commonly used.

This protocol is for conjugating Gly-Gly-Gly-PEG2-azide to a molecule containing a strained
alkyne (e.g., DBCO, BCN). This method is copper-free, making it suitable for applications in
living systems.

Materials:

Gly-Gly-Gly-PEG2-azide

Strained alkyne-functionalized molecule of interest

Reaction buffer (e.g., PBS, pH 7.4)

Purification system (e.g., size-exclusion chromatography, dialysis, or HPLC)
Procedure:
o Preparation of Stock Solutions:

o Prepare stock solutions of Gly-Gly-Gly-PEG2-azide and the strained alkyne-
functionalized molecule in a suitable buffer or solvent.
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» Reaction Setup:

o In a microcentrifuge tube, combine the strained alkyne-functionalized molecule and Gly-
Gly-Gly-PEG2-azide. The molar ratio will depend on the specific reactants and desired
degree of labeling.

¢ Incubation:

o Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from
1 to 24 hours depending on the reactivity of the strained alkyne.

e Purification and Characterization:

o Purify and characterize the resulting conjugate using the methods described in the CUAAC
protocol.

Key Applications

Gly-Gly-Gly-PEG2-azide is a versatile tool in several research and development areas:

» Antibody-Drug Conjugates (ADCs): This linker is used to attach potent cytotoxic drugs to
monoclonal antibodies, enabling targeted delivery to cancer cells.

o Peptide and Protein Labeling: It facilitates the site-specific labeling of proteins and peptides
with fluorescent dyes, biotin, or other reporter molecules for imaging and diagnostic
applications.

o Surface Functionalization: The azide group allows for the immobilization of biomolecules
onto alkyne-modified surfaces, such as nanoparticles or microarrays, for various biomedical
and analytical purposes.

e Drug Delivery and Development: The hydrophilic and flexible nature of the linker can improve
the pharmacokinetic properties of drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15137965?utm_src=pdf-body
https://www.benchchem.com/product/b15137965?utm_src=pdf-body
https://www.benchchem.com/product/b15137965?utm_src=pdf-body
https://www.benchchem.com/product/b15137965?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Peptide-decorated gold nanoparticles via strain-promoted azide—alkyne cycloaddition and
post assembly deprotection - RSC Advances (RSC Publishing) [pubs.rsc.org]

2. researchgate.net [researchgate.net]

3. Peptide Conjugation via CUAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

4. Gly-Gly-Gly-PEG4-azide () for sale [vulcanchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Gly-Gly-Gly-PEG2-
azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137965#gly-gly-gly-peg2-azide-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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